3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine

• IUPAC Name: 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine
• InChI: InChI=1S/C16H23N3O/c1-5-14(12-7-9-13(20-4)10-8-12)17-16-11-19(3)18-15(16)6-2/h7-11,14,17H,5-6H2,1-4H3
• InChI Key: QMPOMDWBXMSNRW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C=C1NC(CC)C2=CC=C(C=C2)OC)C
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the pyrazole class of compounds and has been found to exhibit a range of biochemical and physiological effects. In We will also discuss the future directions for research on this compound.

Scientific Research Applications

The compound 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine has been studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. Studies have also shown that this compound can inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine is not fully understood. However, studies have suggested that this compound may exert its effects by inhibiting the production of inflammatory cytokines and prostaglandins. It may also modulate the activity of certain enzymes involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine can exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation, relieve pain, and inhibit the growth of cancer cells. Additionally, this compound has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine in lab experiments is its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic at high concentrations, and caution should be exercised when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research on 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine. One direction is to further investigate the mechanism of action of this compound and identify its molecular targets. Another direction is to explore the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases. Additionally, more studies are needed to investigate the toxicity and safety of this compound in humans. Overall, the potential of 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine as a therapeutic agent makes it a promising candidate for further research.

Synthesis Methods

The synthesis of 3-ethyl-N-[1-(4-methoxyphenyl)propyl]-1-methylpyrazol-4-amine involves the reaction of 4-methoxyphenylacetone with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with hydrazine hydrate to obtain the final compound. This synthesis method has been reported in several scientific publications and has been found to yield high purity and yield of the compound.